Cas no 2227706-55-8 (rac-(3R,4S)-4-(furan-3-yl)methyloxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(furan-3-yl)methyloxolan-3-ol
• CAS No: 2227706-55-8
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 6425751
• PubChem ID: 165723286
• Update Time: 2025-10-31

rac-(3R,4S)-4-(furan-3-yl)methyloxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(furan-3-yl)methyloxolan-3-ol
• EN300-1637316
• 2227706-55-8
• rac-(3R,4S)-4-[(furan-3-yl)methyl]oxolan-3-ol

• Inchi： 1S/C9H12O3/c10-9-6-12-5-8(9)3-7-1-2-11-4-7/h1-2,4,8-10H,3,5-6H2/t8-,9-/m1/s1
• InChI Key： OOAOVRFONBJZDA-RKDXNWHRSA-N
• SMILES： O1C[C@H]([C@H](CC2=COC=C2)C1)O

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.6Ų

Additional information on rac-(3R,4S)-4-(furan-3-yl)methyloxolan-3-ol

Chemical Profile of rac-(3R,4S)-4-(furan-3-yl)methyloxolan-3-ol (CAS No. 2227706-55-8)

The compound rac-(3R,4S)-4-(furan-3-yl)methyloxolan-3-ol, identified by its CAS number 2227706-55-8, represents a significant advancement in the field of chiral chemistry and pharmaceutical intermediates. This enantiomerically pure molecule belongs to the oxolane family, featuring a furan moiety at the 4-position, which imparts unique electronic and steric properties. The stereochemistry at the 3R and 4S positions is critical for its biological activity, making it a valuable scaffold in drug discovery and development.

In recent years, the demand for chiral building blocks has surged due to their pivotal role in constructing biologically active molecules. The oxolane ring, also known as tetrahydropyranone, is a privileged structure in medicinal chemistry due to its ability to mimic the conformation of natural products like sugars. This structural motif enhances solubility, metabolic stability, and binding affinity in target proteins. The furan-3-yl substituent further diversifies the pharmacophore, enabling interactions with specific biological receptors.

Recent studies have highlighted the utility of this compound in the synthesis of protease inhibitors and kinase modulators. For instance, derivatives of rac-(3R,4S)-4-(furan-3-yl)methyloxolan-3-ol have shown promise in inhibiting cyclin-dependent kinases (CDKs), which are overexpressed in various cancers. The furan ring's ability to engage in hydrogen bonding and π-stacking interactions with aromatic residues in protein active sites has been leveraged to design high-affinity inhibitors. This underscores the importance of stereochemical control in optimizing drug-like properties.

The synthesis of rac-(3R,4S)-4-(furan-3-yl)methyloxolan-3-ol involves sophisticated organic transformations, including asymmetric epoxidation and ring-closing metathesis. These methodologies ensure high enantiomeric purity, which is essential for pharmacological applications. Advances in catalytic systems, such as transition metal-catalyzed reactions, have streamlined the preparation of complex stereocenters. For example, iridium-catalyzed enantioselective hydrogenation has been employed to construct the oxolane core with high diastereoselectivity.

Biological evaluation of rac-(3R,4S)-4-(furan-3-yl)methyloxolan-3-ol has revealed interesting pharmacokinetic profiles. In vitro studies indicate that this compound exhibits moderate solubility in aqueous buffers, a desirable trait for oral and intravenous administration. Additionally, its metabolic stability has been assessed using liver microsomes, demonstrating resistance to oxidative degradation by cytochrome P450 enzymes. These properties make it a robust candidate for further development into therapeutic agents.

The integration of computational chemistry has accelerated the design of derivatives based on rac-(3R,4S)-4-(furan-3-yl)methyloxolan-3-ol. Molecular modeling techniques predict binding modes within target enzymes and receptors, guiding structural modifications to enhance potency and selectivity. For example, virtual screening has identified analogs with improved binding affinities for bacterial proteases involved in antibiotic resistance mechanisms. Such computational approaches complement experimental efforts by providing rapid hypothesis testing.

Industrial-scale production of rac-(3R,4S)-4-(furan-3-yl)methyloxolan-3-ol requires optimization for cost-effectiveness and sustainability. Continuous flow chemistry has emerged as a promising alternative to traditional batch processes, offering improved yields and reduced waste generation. Green chemistry principles have been applied by employing biodegradable solvents and catalytic systems that minimize environmental impact. These innovations align with global efforts to promote sustainable pharmaceutical manufacturing.

The future prospects of rac-(3R,4S)-4-(furan-3-yl)methyloxolan-3-ol extend beyond conventional drug development into areas such as agrochemicals and materials science. Its structural versatility allows for modifications that yield compounds with novel functions. For instance, functionalized derivatives have been explored as chiral auxiliaries in asymmetric synthesis or as precursors to liquid crystals with tailored optical properties.

In conclusion,rac-(3R,4S)-4-(furan-3-ylmethyloxolan}-\n\l\l{\\}\\\) (CAS No.\n\\\)2227706\-55\-8) stands as a testament to the ingenuity of modern synthetic chemistry.\n\nIt bridges cutting-edge research with practical applications,\n\noffering a versatile scaffold for innovation across multiple disciplines.\n\nAs our understanding\n\nof molecular interactions deepens,\n\ncompounds like this will continue\nto shape the future\nof chemical biology \nand medicine.\